Cas no 17315-86-5 (Diethyl 2-(4-hydroxybenzylidene)malonate)

• Product Name: Diethyl 2-(4-hydroxybenzylidene)malonate
• CAS No: 17315-86-5
• MF: C₁₄H₁₆O₅
• MW: 264.273844718933
• CID: 122252
• PubChem ID: 576572
• Update Time: 2025-04-18

Diethyl 2-(4-hydroxybenzylidene)malonate Chemical and Physical Properties

Names and Identifiers

• Diethyl 2-(4-hydroxybenzylidene)malonate
• 2-(4-HYDROXY-BENZYLIDENE)-MALONIC ACID DIETHYL ESTER
• diethyl 2-[(4-hydroxyphenyl)methylidene]propanedioate
• Propanedioic acid,2-[(4-hydroxyphenyl)methylene]-, 1,3-diethyl ester
• SR-01000078184
• 2-(4-HYDROXY-BENZYLIDENE)-MALONICACIDDIETHYLESTER
• Propanedioic acid, 2-[(4-hydroxyphenyl)methylene]-, 1,3-diethyl ester
• VS-08836
• 17315-86-5
• DTXSID30341897
• 1,3-DIETHYL 2-[(4-HYDROXYPHENYL)METHYLIDENE]PROPANEDIOATE
• Diethyl 2-(4-hydroxybenzylidene)malonate #
• AKOS001586317
• 2-(4-hydroxybenzylidene)-malonic acid diethyl ester
• SCHEMBL435677
• 2-(4-Hydroxy-benzylidene)-malonic acid, diethyl ester
• CHEMBL4562849
• diethyl (4-hydroxybenzylidene)propanedioate
• SR-01000078184-1
• 2-(4-hydroxybenzylidene)malonic acid diethyl ester
• CS-0328535
• AE-641/01944025

• Inchi： 1S/C14H16O5/c1-3-18-13(16)12(14(17)19-4-2)9-10-5-7-11(15)8-6-10/h5-9,15H,3-4H2,1-2H3
• InChI Key： UEOXKWFFLGYVKH-UHFFFAOYSA-N
• SMILES： O(CC)C(/C(/C(=O)OCC)=C/C1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 264.09978
• Monoisotopic Mass: 264.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• PSA: 72.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Hydroxycinnamic acid esters